Cas no 1261972-01-3 (3-Amino-5-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid)

• Product Name: 3-Amino-5-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid
• CAS No: 1261972-01-3
• MF: C₁₇H₁₈N₂O₄S
• MW: 346.400823116302
• MDL: MFCD18323110
• CID: 2766838
• PubChem ID: 53228931
• Update Time: 2025-04-21

3-Amino-5-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID30692311
• 3-AMINO-5-[3-(PYRROLIDINYLSULFONYL)PHENYL]BENZOIC ACID
• 5-Amino-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-3-carboxylic acid
• 5-Amino-3'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-3-carboxylic acid
• 1261972-01-3
• MFCD18323110
• 3-Amino-5-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%
• 3-Amino-5-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid

• MDL： MFCD18323110
• Inchi： 1S/C17H18N2O4S/c18-15-9-13(8-14(10-15)17(20)21)12-4-3-5-16(11-12)24(22,23)19-6-1-2-7-19/h3-5,8-11H,1-2,6-7,18H2,(H,20,21)
• InChI Key： QXBWIYKLDGYHLJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=C(C=C(C(=O)O)C=2)N)C=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 346.09872823Da
• Monoisotopic Mass: 346.09872823Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 109Ų